Cas no 225650-41-9 (2-Oxo-1-prop-2-ynyl-cycloheptanecarboxylic acid methyl ester)

• Product Name: 2-Oxo-1-prop-2-ynyl-cycloheptanecarboxylic acid methyl ester
• CAS No: 225650-41-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2936408
• Update Time: 2023-08-10

2-Oxo-1-prop-2-ynyl-cycloheptanecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-prop-2-ynyl-cycloheptanecarboxylic acid methyl ester
• 2-Oxo-1-prop-2-ynyl-cycloheptanecarboxylic acid methyl ester

• Inchi： 1S/C12H16O3/c1-3-8-12(11(14)15-2)9-6-4-5-7-10(12)13/h1H,4-9H2,2H3
• InChI Key： LQBDNTYEQYDZTC-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1(C(=O)OC)CC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2
• Topological Polar Surface Area: 43.4